2-(3-methylpyrazol-1-yl)benzoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Chemical Reactions and Product Formation : Kano and Anselme (1984) explored the reaction of 1,1-dimethyl-1-phenacylhydrazinium bromide with aqueous sodium hydroxide, leading to the formation of benzoic acid, among other components. This study contributes to understanding the chemical behavior and potential reactions involving benzoic acid derivatives (Kano & Anselme, 1984).
Coordination Chemistry : Pettinari et al. (2001) researched the interaction of organotin(IV) acceptors with a benzoic acid containing two pyrazolone groups, providing insights into the synthesis and characteristics of new polydentate ligands and their applications in coordination chemistry (Pettinari et al., 2001).
Antileukemic Activity : A study by Raffa et al. (2004) involved the synthesis of new 3-(1-Phenyl-3-methylpyrazol-5-yl)-2-styrylquinazolin-4(3H)-ones, which were tested for their antileukemic activity. This highlights the potential biomedical applications of such compounds (Raffa et al., 2004).
Coordination Polymers and Porosity : Tian et al. (2020) synthesized coordination polymers using 3-(3-methylpyridin-4-yl)benzoic acid with different metal ions. Their study on the packing, interpenetration, and porosity of these polymers provides valuable insights for material science (Tian et al., 2020).
Surface Chemistry and Catalysis : King and Strojny (1982) conducted a study on the reduction of methyl benzoate and benzoic acid on yttrium oxide, monitoring the formation and reduction of surface benzoate. This research is significant for understanding catalytic processes and surface chemistry (King & Strojny, 1982).
Synthetic Chemistry : A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, a key precursor for imatinib, was detailed by Koroleva et al. (2012). This contributes to pharmaceutical chemistry and the development of medical treatments (Koroleva et al., 2012).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular targets, influencing a range of biological activities .
Mode of Action
It’s suggested that similar compounds disrupt the bacterial cell membrane . More research is needed to confirm the specific interactions of this compound with its targets.
Biochemical Pathways
A related compound was found to have a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy
Pharmacokinetics
The compound’s molecular weight is 202.21 , which is within the range generally favorable for oral bioavailability.
Result of Action
Similar compounds have been found to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets. The storage temperature for 2-(3-methyl-1H-pyrazol-1-yl)benzoic acid is ambient , suggesting it has good stability under normal conditions.
Properties
IUPAC Name |
2-(3-methylpyrazol-1-yl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c1-8-6-7-13(12-8)10-5-3-2-4-9(10)11(14)15/h2-7H,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWGNIDQETDJEDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=CC=CC=C2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1020703-44-9 |
Source
|
Record name | 2-(3-methyl-1H-pyrazol-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.